Cas no 23943-93-3 (Aconitane-4,8,9-triol,20-ethyl-1,14,16-trimethoxy-, (1a,14a,16b)-)

Aconitane-4,8,9-triol,20-ethyl-1,14,16-trimethoxy-, (1a,14a,16b)- structure
23943-93-3 structure
Product Name:Aconitane-4,8,9-triol,20-ethyl-1,14,16-trimethoxy-, (1a,14a,16b)-
CAS No:23943-93-3
Molecular Formula:C23H37NO6
Molecular Weight:423.542987585068
CID:256856
PubChem ID:168151

Aconitane-4,8,9-triol,20-ethyl-1,14,16-trimethoxy-, (1a,14a,16b)- Properties

Names and Identifiers

    • Aconitane-4,8,9-triol,20-ethyl-1,14,16-trimethoxy-, (1a,14a,16b)-
    • Lappaconine
    • Aconitane-4,8,9-triol, 20-ethyl-1,14,16-trimethoxy-, (1α,14α,16β)-
    • 20-ethyl-1,14,16-trimethoxyaconitane-4,6,8-triol
    • O(sup 1)-Methyllappaconidine
    • 20-Ethyl-1-alpha,14-alpha,16-beta-trimethoxyaconitane-4,8,9-triol
    • DTXSID50946767
    • Aconitane-4,8,9-triol, 20-ethyl-1,14,16-trimethoxy-, (1-alpha,14-alpha,16-beta)-
    • 4-21-00-02850 (Beilstein Handbook Reference)
    • 11-ethyl-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,13,18-triol
    • BRN 0045713
    • InChIKey： ZBSZKFYYJKXUHF-WLVWWEQGSA-N
    • Inchi： 1S/C23H37NO6/c1-5-24-11-20(25)7-6-17(29-3)22-15(20)9-13(18(22)24)21(26)10-14(28-2)12-8-16(22)23(21,27)19(12)30-4/h12-19,25-27H,5-11H2,1-4H3/t12-,13?,14+,15-,16+,17+,18?,19?,20-,21+,22?,23+/m1/s1
    • SMILES： O([C@H]1CC[C@@]2(O)CN(CC)C3C4[C@]5(C[C@H](OC)[C@@H]6C([H])(OC)[C@@]5(O)[C@@]([H])(C6)C13[C@]2([H])C4)O)C

Computed Properties

  • Exact Mass: 423.26208790g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 423.26208790g/mol
  • Heavy Atom Count: 30
  • Complexity: 737
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Boiling Point: 539.8±50.0 °C(Predicted)
  • pka: 12.76±0.70(Predicted)
  • Density: 1.33±0.1 g/cm3(Predicted)

Aconitane-4,8,9-triol,20-ethyl-1,14,16-trimethoxy-, (1a,14a,16b)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Aaron
AR01QW92-1mg
Aconitane-4,8,9-triol, 20-ethyl-1,14,16-trimethoxy-, (1α,14α,16β)-
 23943-93-3 95%
1mg
 $192.00
TargetMol Chemicals
T32570-5 mg
Lappaconine
 23943-93-3 98.03%
5mg
 ￥ 1,900 2023-07-11

Aconitane-4,8,9-triol,20-ethyl-1,14,16-trimethoxy-, (1a,14a,16b)- Suppliers

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